Cas no 28336-29-0 (3-O-Methyl Estrone 17-(Ethanediyl Ketal))

• Product Name: 3-O-Methyl Estrone 17-(Ethanediyl Ketal)
• CAS No: 28336-29-0
• Molecular Formula: C₂₁H₂₈O₃
• Molecular Weight: 328.44522
• CID: 1063931
• PubChem ID: 10892807

3-O-Methyl Estrone 17-(Ethanediyl Ketal) Properties

Names and Identifiers

• 3-O-Methyl Estrone 17-(Ethanediyl Ketal)
• 3-O-Methyl Estrone 1
• (8'R,9'S,13'S,14'S)-3'-methoxy-13'-methylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]
• 3-methoxy-13beta-methyl-17,17-(ethylenedioxy)gona-1,3,5(10)-triene
• ZYEPWFOAZRKWFN-ZRNYENFQSA-N
• 28336-29-0
• DTXSID40447450
• SCHEMBL11571900

• InChIKey： ZYEPWFOAZRKWFN-ZRNYENFQSA-N
• Inchi： InChI=1S/C21H28O3/c1-20-9-7-17-16-6-4-15(22-2)13-14(16)3-5-18(17)19(20)8-10-21(20)23-11-12-24-21/h4,6,13,17-19H,3,5,7-12H2,1-2H3/t17-,18-,19+,20+/m1/s1
• SMILES： CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OC

Computed Properties

• Exact Mass: 328.20400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 328.20384475g/mol
• Heavy Atom Count: 24
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• LogP: 4.29440
• PSA: 27.69000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives